Cas no 60262-81-9 (3-Hydroxy Benzopyrene O-β-D-glucuronide)

• Product Name: 3-Hydroxy Benzopyrene O-β-D-glucuronide
• CAS No: 60262-81-9
• MF: C₂₆H₂₀O₇
• MW: 444.432807922363
• CID: 506873
• Update Time: 2026-04-29

3-Hydroxy Benzopyrene O-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,benzo[a]pyren-3-yl
• 3-Hydroxy Benzopyrene O-β-D-glucuronide
• benzo(a)pyrene-3-O-glucuronide
• (2S,3S,4S,5R,6S)-6-benzo[a]pyren-3-yloxy-3,4,5-trihydroxyoxane-2-carboxylic acid

Computed Properties

• Exact Mass: 444.12100
• Monoisotopic Mass: 444.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.605
• Boiling Point: 785.3°C at 760 mmHg
• Flash Point: 275.5°C
• Refractive Index: 1.871
• PSA: 116.45000
• LogP: 3.00820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes

Additional information on 3-Hydroxy Benzopyrene O-β-D-glucuronide

Introduction to 3-Hydroxy Benzopyrene O-β-D-glucuronide (CAS No: 60262-81-9)

3-Hydroxy Benzopyrene O-β-D-glucuronide, identified by the Chemical Abstracts Service Number (CAS No) 60262-81-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This glucuronide derivative of benzopyrene has garnered attention due to its unique structural properties and potential biological activities. Benzopyrene, a polycyclic aromatic hydrocarbon (PAH), is well-known for its presence in environmental pollutants, particularly in smoked foods. However, the glucuronidation of benzopyrene metabolites, such as 3-hydroxy benzopyrene, enhances their water solubility and excretion, making them less toxic but also potentially more bioactive in certain contexts.

The glucuronide conjugation process involves the attachment of a β-D-glucuronic acid moiety to the hydroxyl group of 3-hydroxy benzopyrene. This modification not only influences the pharmacokinetics of the compound but also modulates its interaction with biological targets. The resulting 3-Hydroxy Benzopyrene O-β-D-glucuronide exhibits distinct chemical and biological characteristics that make it a subject of interest in drug development and toxicological studies.

Recent research has highlighted the role of 3-Hydroxy Benzopyrene O-β-D-glucuronide in understanding the metabolism and detoxification pathways of PAHs. Studies indicate that this compound may serve as a biomarker for exposure to benzopyrene-containing substances. Additionally, its potential anti-inflammatory and antioxidant properties have been explored in preclinical models, suggesting a possible therapeutic role in chronic inflammatory diseases.

The synthesis and characterization of 3-Hydroxy Benzopyrene O-β-D-glucuronide have been refined through advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods ensure high purity and accurate structural determination, which are crucial for pharmaceutical applications. The compound's stability under various conditions has also been evaluated, providing insights into its suitability for industrial-scale production.

In clinical settings, the pharmacological profile of 3-Hydroxy Benzopyrene O-β-D-glucuronide is being investigated for its potential use in modulating immune responses. Preliminary findings suggest that it may interact with key enzymes and receptors involved in inflammation, offering a novel approach to treating conditions like rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to cross cell membranes efficiently makes it an attractive candidate for drug delivery systems targeting specific pathological sites.

The environmental chemistry of 3-Hydroxy Benzopyrene O-β-D-glucuronide has also been studied to assess its persistence and degradation pathways in natural ecosystems. While glucuronidation typically enhances the excretion of metabolites, the long-term fate of this compound in soil and water remains an area of active research. Understanding these environmental dynamics is essential for developing sustainable practices in waste management and pollution control.

From a regulatory perspective, the safety evaluation of 3-Hydroxy Benzopyrene O-β-D-glucuronide has been conducted according to international guidelines set by organizations such as the International Council for Harmonisation (ICH). These assessments include acute toxicity studies, chronic exposure scenarios, and genotoxicity evaluations to ensure that any potential risks are thoroughly understood before commercialization. The compound's favorable safety profile has positioned it as a promising candidate for further clinical development.

The industrial applications of 3-Hydroxy Benzopyrene O-β-D-glucuronide extend beyond pharmaceuticals into nutraceuticals and cosmetics. Its bioactive properties have inspired formulations aimed at enhancing skin health and combating oxidative stress. Companies specializing in functional ingredients are exploring ways to incorporate this derivative into products designed to promote overall well-being.

In conclusion, 3-Hydroxy Benzopyrene O-β-D-glucuronide (CAS No: 60262-81-9) represents a fascinating intersection of environmental chemistry, pharmacology, and biochemistry. Its unique structure and biological activities make it a valuable compound for research and development across multiple industries. As scientific understanding continues to evolve, the potential applications of this derivative are likely to expand, offering new solutions to complex challenges in medicine and environmental science.